Cas no 2680847-77-0 (3-(1-Acetamidocyclopropyl)prop-2-ynoic acid)

• Product Name: 3-(1-Acetamidocyclopropyl)prop-2-ynoic acid
• CAS No: 2680847-77-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 5650370
• PubChem ID: 165908920
• Update Time: 2025-06-15

3-(1-Acetamidocyclopropyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28270945
• 3-(1-acetamidocyclopropyl)prop-2-ynoic acid
• 2680847-77-0
• 3-(1-Acetamidocyclopropyl)prop-2-ynoic acid

• Inchi： 1S/C8H9NO3/c1-6(10)9-8(4-5-8)3-2-7(11)12/h4-5H2,1H3,(H,9,10)(H,11,12)
• InChI Key： YCHLXMWWNJIIJU-UHFFFAOYSA-N
• SMILES： O=C(C)NC1(C#CC(=O)O)CC1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-(1-Acetamidocyclopropyl)prop-2-ynoic acid

Introduction to 3-(1-Acetamidocyclopropyl)prop-2-ynoic acid (CAS No. 2680847-77-0)

3-(1-Acetamidocyclopropyl)prop-2-ynoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680847-77-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl ring substituted with an acetamide group and a propynoic acid moiety, making it a structurally unique entity with potential applications in drug discovery and synthetic chemistry.

The molecular structure of 3-(1-Acetamidocyclopropyl)prop-2-ynoic acid consists of a cyclopropyl ring linked to an amide functional group, which is further connected to a propynoic acid side chain. This architecture imparts distinct chemical properties, including reactivity at both the triple bond and the amide group, which can be exploited for various synthetic transformations. The presence of the cyclopropyl moiety, in particular, is noteworthy as it introduces steric constraints that can influence the compound's biological activity and interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring cycloalkyl groups, including cyclopropyl derivatives. The cyclopropyl ring is known to enhance metabolic stability and improve oral bioavailability, making it an attractive scaffold for drug development. Furthermore, the incorporation of an amide group into such structures often enhances binding affinity to biological receptors, a feature that is critical for developing effective therapeutic agents.

3-(1-Acetamidocyclopropyl)prop-2-ynoic acid has been studied in the context of its potential role as a key intermediate in the synthesis of more complex pharmacophores. Its unique structural features make it a valuable building block for designing molecules with tailored biological activities. For instance, researchers have explored its utility in generating derivatives that target specific enzymatic or receptor pathways implicated in various diseases.

One of the most compelling aspects of 3-(1-Acetamidocyclopropyl)prop-2-ynoic acid is its versatility in synthetic chemistry. The propynoic acid moiety serves as a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in medicinal chemistry to construct biaryl or heteroaryl systems. Additionally, the amide group can undergo hydrolysis or amidation reactions, allowing for the introduction of diverse substituents that can modulate biological activity.

Recent studies have highlighted the importance of 3-(1-Acetamidocyclopropyl)prop-2-ynoic acid in developing novel inhibitors targeting metabolic enzymes. For example, derivatives of this compound have shown promise as inhibitors of enzymes involved in fatty acid metabolism and cholesterol synthesis. These findings are particularly relevant given the increasing prevalence of metabolic disorders worldwide, making such inhibitors potential candidates for therapeutic intervention.

The triple bond in the propynoic acid side chain also offers opportunities for further chemical manipulation. It can be reduced to an aldehyde or ketone, or converted into an epoxide, which can then be opened under controlled conditions to introduce additional functional groups. Such transformations are essential for generating libraries of compounds with diverse chemical properties for high-throughput screening.

In addition to its synthetic utility, 3-(1-Acetamidocyclopropyl)prop-2-ynoic acid has been investigated for its potential role in materials science. The combination of rigid and flexible structural elements in this molecule makes it a candidate for designing polymers with specific mechanical and thermal properties. Such polymers could find applications in coatings, adhesives, or even biodegradable materials.

The pharmaceutical industry has also shown interest in 3-(1-Acetamidocyclopropyl)prop-2-ynoic acid due to its structural similarity to known bioactive molecules. By leveraging computational chemistry and structure-based drug design techniques, researchers have been able to predict how modifications to this compound might affect its binding affinity and selectivity toward target proteins. These computational studies have guided experimental efforts toward optimizing the pharmacological profile of derivatives.

Another area where 3-(1-Acetamidocyclopropyl)prop-2-ynoic acid has found utility is in the development of chiral building blocks for enantioselective synthesis. The cyclopropyl ring can exist as either enantiomer (cis/trans isomers), and controlling these stereochemical aspects is crucial for developing enantiopure drugs that exhibit improved efficacy and reduced side effects. Researchers have employed asymmetric synthesis strategies to produce enantiomerically enriched forms of this compound, which can then be used as starting materials for further derivatization.

The growing body of research on 3-(1-Acetamidocyclopropyl)prop-2-ynoic acid underscores its significance as a versatile intermediate in organic synthesis and drug discovery. Its unique structural features provide opportunities for designing molecules with novel biological activities across multiple therapeutic areas. As synthetic methodologies continue to advance, it is likely that this compound will play an increasingly important role in developing next-generation pharmaceuticals.